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Compound of Interest

Compound Name: Benzene, 1-dodecyl-3-nitro-

Cat. No.: B15454083 Get Quote

For Immediate Reference: Treat Benzene, 1-dodecyl-3-nitro- as a hazardous chemical waste.

Due to the absence of a specific Safety Data Sheet, the following procedures are based on the

known physicochemical properties of the compound and general guidelines for the disposal of

nitrated aromatic hydrocarbons. Always consult with your institution's Environmental Health and

Safety (EHS) department for specific local regulations.

This guide provides essential safety and logistical information for the proper disposal of

Benzene, 1-dodecyl-3-nitro-, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental compliance.

Physicochemical and Hazard Data
The following table summarizes key data for Benzene, 1-dodecyl-3-nitro-. This information is

crucial for understanding its behavior and potential hazards during handling and disposal.
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Property Value Source

Molecular Formula C₁₈H₂₉NO₂ [1]

Molecular Weight 291.4 g/mol [1]

Appearance

Not explicitly stated, but likely

a liquid or low-melting solid at

room temperature.

Solubility in Water Insoluble [1]

Solubility in Organic Solvents

Highly soluble in nonpolar

solvents (e.g., hexane,

toluene).

[1]

Boiling Point
Estimated 350–370°C

(decomposes)
[1]

Toxicity

Data not available. However,

nitroaromatic compounds are

often toxic.

[2]

Step-by-Step Disposal Protocol
This section outlines the standard operating procedure for the collection and disposal of

Benzene, 1-dodecyl-3-nitro- waste.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses, and chemical-resistant

gloves (nitrile or neoprene).

2. Waste Collection:

Collect waste Benzene, 1-dodecyl-3-nitro- in a dedicated, properly labeled, and sealed

hazardous waste container.[3][4]

The container must be made of a material compatible with aromatic nitro compounds (e.g.,

glass or a suitable chemically resistant plastic).
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Do not mix with other waste streams unless explicitly permitted by your EHS department.[3]

3. Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "Benzene,
1-dodecyl-3-nitro-," and the approximate concentration and quantity.[4]

Include the date of waste accumulation.

4. Storage:

Store the sealed waste container in a designated satellite accumulation area.[5]

Ensure the storage area is well-ventilated and away from heat, sparks, and open flames.

Store in secondary containment to prevent spills.[3]

5. Disposal Request:

Once the container is full or has been in storage for a designated period (consult your EHS

guidelines), arrange for pickup by your institution's hazardous waste management service.[3]

Do not attempt to dispose of this chemical down the drain or in regular trash.[3] Its

insolubility in water makes aqueous disposal ineffective and environmentally harmful.

6. Spill Management:

In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand, or

commercial sorbent pads).

Collect the contaminated absorbent into a sealed, labeled hazardous waste container for

disposal.

Ventilate the area of the spill.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of

Benzene, 1-dodecyl-3-nitro-.

Start: Benzene,
1-dodecyl-3-nitro- Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect in a Labeled,
Sealed, Compatible

Hazardous Waste Container

Spill Occurs

No

Absorb with Inert Material

Yes

Store in a Designated
Satellite Accumulation Area

with Secondary Containment

No

Collect Contaminated Material
into Hazardous Waste Container

Contact Environmental
Health & Safety (EHS)

for Waste Pickup

End: Proper Disposal
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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